(3S)-3-[4-(trifluoromethoxy)phenyl]morpholine hydrochloride

• Molecular Formula: C11H13ClF3NO2
• Molecular Weight: 283.67 g/mol
• IUPAC Name: (3S)-3-[4-(trifluoromethoxy)phenyl]morpholine;hydrochloride
• InChI: InChI=1S/C11H12F3NO2.ClH/c12-11(13,14)17-9-3-1-8(2-4-9)10-7-16-6-5-15-10;/h1-4,10,15H,5-7H2;1H/t10-;/m1./s1
• InChI Key: QCQQSKSXLGYTFB-HNCPQSOCSA-N
• Isomeric SMILES: C1COC[C@@H](N1)C2=CC=C(C=C2)OC(F)(F)F.Cl
• Canonical SMILES: C1COCC(N1)C2=CC=C(C=C2)OC(F)(F)F.Cl

Description

(3S)-3-[4-(Trifluoromethoxy)phenyl]morpholine hydrochloride is a chiral morpholine derivative characterized by a trifluoromethoxy-substituted phenyl group at the 3S position of the morpholine ring. The compound is a hydrochloride salt, enhancing its solubility and stability for pharmaceutical or synthetic applications. The trifluoromethoxy group (-OCF₃) confers unique electronic and steric properties, influencing binding interactions in biological systems or catalytic processes.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3S)-3-[4-(trifluoromethoxy)phenyl]morpholine hydrochloride typically involves the reaction of morpholine with a trifluoromethoxy-substituted benzene derivative under specific conditions. The reaction may require the use of catalysts and specific solvents to achieve the desired product. Detailed synthetic routes and reaction conditions are often proprietary and may vary depending on the desired purity and yield of the compound.

Industrial Production Methods

Industrial production of (3S)-3-[4-(trifluoromethoxy)phenyl]morpholine hydrochloride may involve large-scale chemical reactors and optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification, crystallization, and drying to obtain the final product in its hydrochloride salt form.

Chemical Reactions Analysis

Types of Reactions

(3S)-3-[4-(trifluoromethoxy)phenyl]morpholine hydrochloride can undergo various chemical reactions, including:

Oxidation: The compound may be oxidized under specific conditions to form oxidized derivatives.

Reduction: Reduction reactions can be performed to modify the functional groups present in the compound.

Substitution: The trifluoromethoxy group can be substituted with other functional groups using appropriate reagents and conditions.

Common Reagents and Conditions

Common reagents used in the reactions of (3S)-3-[4-(trifluoromethoxy)phenyl]morpholine hydrochloride include oxidizing agents, reducing agents, and nucleophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, are optimized based on the desired reaction and product.

Major Products Formed

The major products formed from the reactions of (3S)-3-[4-(trifluoromethoxy)phenyl]morpholine hydrochloride depend on the specific reaction being performed. For example, oxidation may yield oxidized derivatives, while substitution reactions may produce compounds with different functional groups replacing the trifluoromethoxy group.

Scientific Research Applications

(3S)-3-[4-(trifluoromethoxy)phenyl]morpholine hydrochloride has several scientific research applications, including:

Chemistry: The compound is used as a building block in the synthesis of more complex molecules and materials.

Biology: It may be used in studies involving enzyme inhibition and receptor binding due to its unique chemical structure.

Industry: It can be used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of (3S)-3-[4-(trifluoromethoxy)phenyl]morpholine hydrochloride involves its interaction with specific molecular targets, such as enzymes or receptors. The trifluoromethoxy group may enhance the compound’s binding affinity and selectivity for these targets, leading to its desired effects. The exact molecular pathways involved depend on the specific application and target of the compound.

Comparison with Similar Compounds

Research Findings and Data Gaps

• Thermodynamic Properties : The trifluoromethoxy group’s high electronegativity (similar to trifluoromethanesulfonyl chloride, ) likely lowers pKa, enhancing solubility in polar solvents.

Biological Activity

(3S)-3-[4-(trifluoromethoxy)phenyl]morpholine hydrochloride, also known as 2-[4-(trifluoromethoxy)phenyl]morpholine hydrochloride, is a compound of significant interest in medicinal chemistry and biological research due to its unique structural properties and potential therapeutic applications. This article explores its biological activity, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula for (3S)-3-[4-(trifluoromethoxy)phenyl]morpholine hydrochloride is C$_{11}$H$_{12}$ClF$_3$NO, featuring a morpholine ring substituted with a trifluoromethoxy group. This trifluoromethoxy substitution enhances the compound's lipophilicity, facilitating its interaction with biological membranes and molecular targets.

The mechanism of action for this compound involves its interaction with specific enzymes or receptors. The trifluoromethoxy group significantly increases the compound's hydrophobicity, allowing it to penetrate cell membranes effectively. Once inside the cell, it can modulate the activity of various biological targets, including:

• Enzymes : It has been shown to affect enzyme activity in biochemical assays, particularly those involved in metabolic pathways.
• Receptors : The compound interacts with specific receptors that are crucial for various physiological responses.

1. Pharmaceutical Development

(3S)-3-[4-(trifluoromethoxy)phenyl]morpholine hydrochloride serves as a key intermediate in drug synthesis, particularly for neurological disorders. Its fluorinated structure enhances pharmacokinetic properties, making it a valuable candidate in drug development.

2. Agrochemical Applications

The compound is also utilized in agrochemical formulations, improving the efficacy of pesticides and herbicides by enhancing their absorption and stability. This application is critical in developing more effective agricultural chemicals that minimize environmental impact.

3. Biochemical Research

In biochemical studies, (3S)-3-[4-(trifluoromethoxy)phenyl]morpholine hydrochloride has been employed to investigate enzyme interactions and receptor binding. Its unique structure allows researchers to explore its potential as a molecular probe in various biological assays.

Case Studies and Research Findings

Several studies have highlighted the biological activities associated with this compound:

• A study demonstrated that at concentrations around 50 μM, (3S)-3-[4-(trifluoromethoxy)phenyl]morpholine hydrochloride inhibited the secretion of specific proteins involved in bacterial virulence, suggesting potential applications in antimicrobial therapies .
• Another investigation focused on its role as an activator of the heme-regulated inhibitor (HRI), showing that it could influence cell proliferation through modulation of eIF2α phosphorylation pathways .

Data Table: Biological Activity Overview

Activity	Description	Reference
Enzyme Modulation	Affects enzyme activity in metabolic pathways
Receptor Interaction	Binds to specific receptors involved in physiological responses
Antimicrobial Potential	Inhibits protein secretion related to bacterial virulence
Neurological Drug Synthesis	Key intermediate for drugs targeting neurological disorders
Agrochemical Efficacy	Enhances absorption and stability of pesticides